Cas no 54839-03-1 (3-OXABICYCLO[4.3.1]DECANE-4,8-DIONE)

• Product Name: 3-OXABICYCLO[4.3.1]DECANE-4,8-DIONE
• CAS No: 54839-03-1
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 3296720
• PubChem ID: 12484442
• Update Time: 2025-04-21

3-OXABICYCLO[4.3.1]DECANE-4,8-DIONE Chemical and Physical Properties

Names and Identifiers

• 3-OXABICYCLO[4.3.1]DECANE-4,8-DIONE
• 54839-03-1
• DTXSID501293677

• Inchi： 1S/C9H12O3/c10-8-2-6-1-7(3-8)5-12-9(11)4-6/h6-7H,1-5H2
• InChI Key： YBKSIQUCSUVGIY-UHFFFAOYSA-N
• SMILES： O1C(CC2CC(CC(C1)C2)=O)=O

Computed Properties

• Exact Mass: 168.078644241Da
• Monoisotopic Mass: 168.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 43.4Ų